Cas no 502649-04-9 (6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one)

6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one structure
502649-04-9 structure
Product Name:6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:502649-04-9
MF:C11H14N2OS
MW:222.306661128998
CID:933455
PubChem ID:28868442
Update Time:2025-04-19

6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-2-propyl- (9CI)
    • 6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one
    • 6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • 6-Ethyl-2-propylthieno[2,3-d]pyrimidin-4(3H)-one
    • 502649-04-9
    • EN300-1267630
    • AKOS008761865
    • Inchi: 1S/C11H14N2OS/c1-3-5-9-12-10(14)8-6-7(4-2)15-11(8)13-9/h6H,3-5H2,1-2H3,(H,12,13,14)
    • InChI Key: PCIAFZWDBGBYLA-UHFFFAOYSA-N
    • SMILES: S1C(CC)=CC2C(NC(CCC)=NC1=2)=O

Computed Properties

  • Exact Mass: 222.08268425g/mol
  • Monoisotopic Mass: 222.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.7Ų

6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1267630-1.0g
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
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Enamine
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Enamine
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Enamine
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Enamine
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